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7-Acetyl-3-(allylsulfanyl)-6-(2-bromo-5-ethoxyphenyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine 7-Acetyl-3-(allylsulfanyl)-6-(2-bromo-5-ethoxyphenyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine
Brand Name: Vulcanchem
CAS No.:
VCID: VC0937041
InChI: InChI=1S/C23H21BrN4O3S/c1-4-12-32-23-25-21-20(26-27-23)16-8-6-7-9-19(16)28(14(3)29)22(31-21)17-13-15(30-5-2)10-11-18(17)24/h4,6-11,13,22H,1,5,12H2,2-3H3
SMILES: CCOC1=CC(=C(C=C1)Br)C2N(C3=CC=CC=C3C4=C(O2)N=C(N=N4)SCC=C)C(=O)C
Molecular Formula: C23H21BrN4O3S
Molecular Weight: 513.4 g/mol

7-Acetyl-3-(allylsulfanyl)-6-(2-bromo-5-ethoxyphenyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine

CAS No.:

Cat. No.: VC0937041

Molecular Formula: C23H21BrN4O3S

Molecular Weight: 513.4 g/mol

* For research use only. Not for human or veterinary use.

7-Acetyl-3-(allylsulfanyl)-6-(2-bromo-5-ethoxyphenyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine -

Specification

Molecular Formula C23H21BrN4O3S
Molecular Weight 513.4 g/mol
IUPAC Name 1-[6-(2-bromo-5-ethoxyphenyl)-3-prop-2-enylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]ethanone
Standard InChI InChI=1S/C23H21BrN4O3S/c1-4-12-32-23-25-21-20(26-27-23)16-8-6-7-9-19(16)28(14(3)29)22(31-21)17-13-15(30-5-2)10-11-18(17)24/h4,6-11,13,22H,1,5,12H2,2-3H3
Standard InChI Key ZQBSYGKOQYLWRG-UHFFFAOYSA-N
SMILES CCOC1=CC(=C(C=C1)Br)C2N(C3=CC=CC=C3C4=C(O2)N=C(N=N4)SCC=C)C(=O)C
Canonical SMILES CCOC1=CC(=C(C=C1)Br)C2N(C3=CC=CC=C3C4=C(O2)N=C(N=N4)SCC=C)C(=O)C

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